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Compound of Interest

Compound Name:
3-Chloro-4,5-

dimethoxybenzaldehyde

CAS No.: 18268-68-3

Cat. No.: B104481

Get Quote

Welcome to the technical support guide for the purification of crude 3-Chloro-4,5-
dimethoxybenzaldehyde (CAS: 18268-68-3). This document provides researchers, scientists,

and drug development professionals with in-depth troubleshooting advice and answers to

frequently asked questions. Our goal is to equip you with the scientific rationale and practical

steps needed to overcome common purification challenges and achieve high purity for this

valuable synthetic intermediate.

Compound Profile
To effectively purify a compound, understanding its physical properties is critical. These

properties dictate the selection of appropriate solvents and techniques.
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Property Value Source

Molecular Formula C₉H₉ClO₃ [1][2]

Molecular Weight 200.62 g/mol [1][3]

Appearance Solid [3]

Melting Point 56-60 °C [2][3]

Polarity Moderately Polar Inferred from structure

Logical Workflow for Purification Method Selection
Choosing the right purification strategy is paramount. The following decision tree illustrates a

logical workflow for selecting a method based on the nature of the impurities and the desired

scale.
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Crude 3-Chloro-4,5-
dimethoxybenzaldehyde

What is the primary impurity?

Acidic Impurities
(e.g., corresponding carboxylic acid)

Acidic

Neutral, Non-Aldehyde Impurities
(e.g., starting materials, other byproducts)

Neutral

Structurally Similar Impurities
(e.g., isomers, related aldehydes)

Isomeric

Aqueous Wash
(5-10% NaHCO₃ or Na₂CO₃ soln.)

Selective Chemical Derivatization
(Sodium Bisulfite Adduct Formation)

High-Resolution Separation
(Flash Column Chromatography)

Is the product pure enough?

Final Polishing Step:
Recrystallization

No

High-Purity Product

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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